3-(hydroxymethyl)pentane-1,3,5-triol
Overview
Description
3-(Hydroxymethyl)pentane-1,3,5-triol, also known as 3-HM, is an important intermediate in the synthesis of many organic compounds. It is a versatile building block for the synthesis of a wide range of compounds, including pharmaceuticals, fine chemicals, and biochemicals. 3-HM is also used as a reagent in organic synthesis and is a useful tool for the study of the mechanism of organic reactions.
Scientific Research Applications
3-(hydroxymethyl)pentane-1,3,5-triol has been used extensively in scientific research, particularly in the fields of organic synthesis, biochemistry, and pharmacology. It has been used to synthesize a variety of compounds, including pharmaceuticals, fine chemicals, and biochemicals. It has also been used to study the mechanism of organic reactions and to investigate the structure and reactivity of various organic compounds.
Mechanism of Action
3-(hydroxymethyl)pentane-1,3,5-triol is a versatile building block for the synthesis of a wide range of compounds. It is an important intermediate in the synthesis of many organic compounds. The reaction of 3-(hydroxymethyl)pentane-1,3,5-triol with an electrophile produces a nucleophilic substitution reaction, which is the basis of many organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(hydroxymethyl)pentane-1,3,5-triol are not well-understood. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, fine chemicals, and biochemicals. However, its potential effects on the body are not known.
Advantages and Limitations for Lab Experiments
3-(hydroxymethyl)pentane-1,3,5-triol is a useful tool for organic synthesis and is widely used in laboratory experiments. It is relatively inexpensive, easy to obtain, and has a wide range of applications. However, it is not suitable for use in high-temperature reactions or reactions involving strong acids or bases.
Future Directions
The potential applications of 3-(hydroxymethyl)pentane-1,3,5-triol are still being explored. Possible future directions include the development of new synthetic methods using 3-(hydroxymethyl)pentane-1,3,5-triol, the use of 3-(hydroxymethyl)pentane-1,3,5-triol as a chiral catalyst, and the use of 3-(hydroxymethyl)pentane-1,3,5-triol in the synthesis of new pharmaceuticals and biochemicals. Additionally, further research is needed to understand the biochemical and physiological effects of 3-(hydroxymethyl)pentane-1,3,5-triol.
Synthesis Methods
3-(hydroxymethyl)pentane-1,3,5-triol is synthesized by the hydrolysis of a methyl ester of 1,3,5-trihydroxyhexane. This reaction is catalyzed by a strong base, such as sodium hydroxide, and is conducted in an aqueous solution. The reaction is typically carried out at a temperature of 40-50°C and a pH of 8-9. The reaction is complete within 2-3 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(hydroxymethyl)pentane-1,3,5-triol involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "1,3,5-trihydroxy-pentane", "Formaldehyde", "Hydrogen cyanide", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: React 1,3,5-trihydroxy-pentane with formaldehyde in the presence of sodium hydroxide to form 3-(hydroxymethyl)pentane-1,3,5-triol.", "Step 2: React the product from step 1 with hydrogen cyanide in the presence of sodium borohydride to form the corresponding cyanohydrin.", "Step 3: Hydrolyze the cyanohydrin from step 2 with hydrochloric acid to obtain 3-(hydroxymethyl)pentane-1,3,5-triol.", "Step 4: Purify the product obtained from step 3 by recrystallization or other suitable methods." ] } | |
CAS RN |
61565-18-2 |
Product Name |
3-(hydroxymethyl)pentane-1,3,5-triol |
Molecular Formula |
C6H14O4 |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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